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Introduction
The SPACE peptide is a skin-penetrating peptide designed to facilitate the transdermal

delivery of various molecules, including small molecules and proteins.[1][2] Its mechanism

involves interacting with skin proteins to enhance the penetration of cargo molecules across

the stratum corneum into the epidermis and dermis.[1][3] The peptide is known to increase the

penetration of molecules into various cell types such as keratinocytes, fibroblasts, and

endothelial cells, likely through a macropinocytosis pathway.[1] Given its potential application in

drug delivery systems, a thorough assessment of its cytotoxicity is crucial to ensure its safety

profile.

This document provides a detailed protocol for assessing the cytotoxicity of the SPACE
peptide using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

The MTT assay is a colorimetric method for evaluating cell viability by measuring the metabolic

activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium

salt MTT to purple formazan crystals. The concentration of the dissolved formazan is directly

proportional to the number of viable cells.
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Quantitative Data Summary
The following table summarizes the reported experimental parameters for the assessment of

SPACE peptide cytotoxicity on human epidermal keratinocytes (HEKa).

Cell Line Peptide Concentrations Incubation Times

HEKa 1.25, 2.5, 5.0, 10.0 mg/mL 1, 4, and 12 hours

Data sourced from references.

Experimental Protocols
This section outlines the detailed methodology for the MTT assay to determine the cytotoxicity

of the SPACE peptide.

Materials and Reagents
SPACE peptide

Human Epidermal Keratinocytes (HEKa)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Dimethyl Sulfoxide (DMSO) or other suitable solubilizing agent

96-well flat-bottom sterile microplates
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Microplate reader

Cell Culture
Culture HEKa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Maintain the cells in a humidified incubator at 37°C with 5% CO2.

Subculture the cells every 2-3 days or when they reach 80-90% confluency.

MTT Assay Protocol
Cell Seeding:

Harvest HEKa cells using Trypsin-EDTA and perform a cell count.

Seed the cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of culture

medium.

Incubate the plate for 24 hours to allow the cells to attach and reach approximately 80%

confluency.

Peptide Treatment:

Prepare stock solutions of the SPACE peptide in sterile distilled water or an appropriate

buffer.

Further dilute the stock solution with culture medium to achieve the desired final

concentrations (e.g., 1.25, 2.5, 5.0, and 10.0 mg/mL).

Carefully remove the existing medium from the wells and add 150 µL of the medium

containing the different concentrations of SPACE peptide.

Include control wells:

Negative Control: Cells treated with culture medium only.

Blank Control: Culture medium without cells to subtract background absorbance.
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Incubate the plate for the desired time periods (e.g., 1, 4, and 12 hours).

MTT Incubation:

Following the treatment incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well,

including the controls.

Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into

formazan crystals.

Formazan Solubilization:

Carefully remove the medium containing MTT from each well without disturbing the

formazan crystals.

Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate on an orbital shaker for 15 minutes to ensure complete

solubilization.

Absorbance Measurement:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader. A reference wavelength of 630 nm can also be used to reduce background noise.

Data Analysis
Subtract the average absorbance of the blank control from the absorbance of all other wells.

Calculate the percentage of cell viability using the following formula:

% Cell Viability = (Absorbance of Treated Cells / Absorbance of Negative Control) x 100

Plot the percentage of cell viability against the concentration of the SPACE peptide to

generate a dose-response curve.

Visualizations
Experimental Workflow
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MTT Assay Workflow for SPACE Peptide Cytotoxicity
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Caption: Workflow for assessing SPACE peptide cytotoxicity using the MTT assay.
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Proposed Mechanism of Action
The primary function of the SPACE peptide is to enhance the delivery of conjugated molecules

across the skin barrier. Its cytotoxic potential is generally considered low, and the MTT assay is

primarily a safety assessment. The peptide interacts with skin proteins, inducing conformational

changes that facilitate the transcellular pathway for cargo delivery.
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SPACE Peptide Mechanism of Action
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Caption: Mechanism of SPACE peptide-mediated transdermal delivery and cellular uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10857532?utm_src=pdf-custom-synthesis#bc-rfq
https://www.glpbio.com/space-peptide.html
https://www.medchemexpress.com/SPACE-peptide.html
https://pubmed.ncbi.nlm.nih.gov/25499919/
https://pubmed.ncbi.nlm.nih.gov/25499919/
https://www.benchchem.com/product/b10857532/docs#application-notes-and-protocols-cytotoxicity-assessment-of-space-peptide-using-mtt-assay
https://www.benchchem.com/product/b10857532/docs#application-notes-and-protocols-cytotoxicity-assessment-of-space-peptide-using-mtt-assay
https://www.benchchem.com/product/b10857532/docs#application-notes-and-protocols-cytotoxicity-assessment-of-space-peptide-using-mtt-assay
https://www.benchchem.com/product/b10857532/docs#application-notes-and-protocols-cytotoxicity-assessment-of-space-peptide-using-mtt-assay
https://www.benchchem.com/product/b10857532?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857532?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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